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Introduction & Chemical Identity

Arecoline-d5 hydrobromide is the stable isotope-labeled analog of arecoline, the primary
alkaloid found in the areca nut (Areca catechu). In high-precision bioanalytical workflows,
particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), this compound
serves as the definitive Internal Standard (IS).

Its deuterated nature (incorporating five deuterium atoms) ensures that it co-elutes with the
analyte of interest (arecoline) while retaining a distinct mass-to-charge (m/z) ratio. This allows
for real-time correction of ionization suppression or enhancement caused by complex biological
matrices—a critical requirement for meeting FDA/EMA bioanalytical guidelines.

Physicochemical Specifications
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Specification

Chemical Name

Arecoline-d5 Hydrobromide

IUPAC Name

Methyl 1-(methyl-d3)-1,2,5,6-tetrahydropyridine-
2,6-d2-3-carboxylate hydrobromide

CAS Number

131448-18-5

Molecular Formula

CsHoDsNO[1][2][3IA1EI6I 718N LO][11] « HBr

241.14 g/mol (Salt); ~160.23 g/mol (Free Base

Molecular Weight
eq.)
Appearance Off-white to white crystalline solid
Solubility Methanol, Water, DMSO
Melting Point 169-171 °C (Decomposes)

Hazard Identification (GHS Classification)

While Arecoline-d5 is a research tool, it retains the pharmacological potency of its parent

compound, a muscarinic acetylcholine receptor agonist. Treat as a high-potency toxicant.

GHS Label Elements[5][12]

» Signal Word:DANGER

o Hazard Class: Acute Toxicity (Oral, Dermal, Inhalation).[5]

Hazard Code

Hazard Statement

H301/H302 Toxic/Harmful if swallowed.[10]
H311 Toxic in contact with skin.[5][10]
H331 Toxic if inhaled.[5][10]

H315 Causes skin irritation.

H319 Causes serious eye irritation.[12]
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Emergency Response Protocols

 Inhalation: Immediate transfer to fresh air. If respiratory depression occurs (muscarinic
effect), administer oxygen.

o Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water.
The salt is highly water-soluble; rapid washing reduces systemic absorption.

o Antidote: Atropine sulfate is the specific antagonist for muscarinic toxicity (bradycardia,
salivation, bronchoconstriction).

Handling, Storage, and Stability[13]

The integrity of a deuterated standard is paramount for quantitative accuracy. Deuterium
exchange and hygroscopicity are the primary failure modes.

Stability Protocol

» Hygroscopicity: The hydrobromide salt is hygroscopic. Moisture absorption alters the
effective mass, leading to weighing errors during stock preparation.

o Protocol: Equilibrate the vial to room temperature before opening to prevent condensation.
Weigh in a humidity-controlled environment (<40% RH).

« |sotopic Stability: The deuterium labels (typically on the N-methyl and ring positions) are
chemically stable under neutral conditions. Avoid prolonged exposure to strong acids or
bases at high temperatures to prevent potential deuterium-hydrogen exchange (D/H
exchange).

e Storage:
o Long-term: -20°C, desiccated, protected from light.

o Solution State: Stock solutions in Methanol are stable for 12 months at -80°C.

Analytical Application: LC-MS/MS Workflow
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The primary utility of Arecoline-d5 is correcting matrix effects in plasma/urine quantification.
The following workflow describes a validated extraction and detection method.

Experimental Protocol: Sample Preparation

Objective: Extract Arecoline from plasma while removing proteins that foul the ESI source.

o Stock Preparation: Dissolve Arecoline-d5 HBr in Methanol to yield a 1.0 mg/mL (free base
equivalent) stock.

e Working IS Solution: Dilute stock to 100 ng/mL in 50:50 Methanol:Water.

» Extraction (Protein Precipitation):

[¢]

Aliquot 50 pL of plasma sample into a 1.5 mL tube.

[e]

Add 10 pL of Working IS Solution (Arecoline-d5).[7]

[e]

Add 150 pL of ice-cold Acetonitrile (precipitating agent).

o

Vortex vigorously for 30 seconds.

[¢]

Centrifuge at 10,000 x g for 10 minutes at 4°C.

[¢]

Transfer supernatant to an autosampler vial.

LC-MS/MS Methodology

e Column: C18 Reverse Phase (e.g., Acquity UPLC HSS T3, 1.8 um).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

« lonization: Electrospray lonization (ESI) Positive Mode.

MRM Transitions (Quantitation):

» Analyte (Arecoline):m/z 156.2 - 53.2 (Collision Energy: ~25 eV)
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« Internal Standard (Arecoline-d5):m/z 161.2 - 58.2 (Shift corresponds to retained deuterium
labels on the fragment).

Visualization: Analytical Workflow

The following diagram illustrates the logical flow from sample extraction to data validation.

Click to download full resolution via product page
Figure 1: LC-MS/MS Quantitation Workflow using Arecoline-d5 as an Internal Standard.

Biological Mechanism of Action[6][9][14][15][16]

Understanding the biological activity is crucial for safety and for interpreting pharmacokinetic
data. Arecoline is a parasympathomimetic agent that acts primarily on Muscarinic Acetylcholine
Receptors (MAChRS).[13]

Pathway Logic[17]
» Receptor Binding: Arecoline binds to M1, M2, and M3 muscarinic receptors.[13]
e G-Protein Activation:

o M1/M3 (Gg-coupled): Activates Phospholipase C (PLC), leading to IP3 generation and
Calcium release. This causes smooth muscle contraction (gut motility) and glandular
secretion (salivation).

o M2 (Gi-coupled): Inhibits Adenylyl Cyclase, reducing cAMP. In the heart, this leads to
bradycardia (slowed heart rate).

Visualization: Signaling Pathway

This diagram details the Gqg-coupled pathway activated by Arecoline exposure.
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Figure 2: M1/M3 Muscarinic Receptor Signaling Cascade activated by Arecoline.
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Disposal & Regulatory Compliance

Waste Disposal: As a halogenated organic salt with toxic properties, Arecoline-d5 waste
must be segregated. Do not dispose of via sink or municipal sewage. Incineration in a
chemical combustor equipped with an afterburner and scrubber is the mandated disposal
method to neutralize nitrogen oxides and hydrogen bromide gas.

Regulatory Status: Arecoline is an alkaloid of the Areca nut.[7][14][13] While not a federally
controlled substance in the US (DEA), it is considered a toxic chemical. Ensure compliance
with local EHS (Environmental Health and Safety) regulations regarding "Acute Toxicants."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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